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Compound of Interest

Compound Name: Thionazin

Cat. No.: B1682318

These application notes provide detailed methodologies for the detection and quantification of
Thionazin residues in soil and water samples. The protocols are intended for researchers,
scientists, and professionals in drug development and environmental monitoring.

Analysis of Thionazin Residue in Soil

Introduction

Thionazin, an organophosphate nematicide and insecticide, can persist in soil, posing
potential risks to the environment and human health. Accurate and sensitive analytical methods
are crucial for monitoring its residue levels. This section details a method based on the widely
used QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure
followed by analysis using Gas Chromatography with a Nitrogen-Phosphorus Detector (GC-
NPD) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) for confirmation. The
QUEChERS method is efficient for extracting a broad range of pesticides from complex
matrices like soil.[1][2]

Experimental Protocol
1. Sample Preparation and Extraction (QUEChERS Method)

o Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to
remove large debris. Homogenize the sieved soil thoroughly.
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Weighing: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

Hydration: Add 8 mL of deionized water to the soil sample and vortex for 1 minute to ensure
thorough mixing and hydration. Let the sample stand for 30 minutes.

Solvent Addition: Add 10 mL of acetonitrile to the centrifuge tube.

Extraction: Cap the tube tightly and shake vigorously for 1 minute. This can be done
manually or using a mechanical shaker.

Salting Out: Add the contents of a QUEChERS extraction salt packet containing 4 g of
anhydrous magnesium sulfate (MgSQOa4) and 1 g of sodium chloride (NaCl). The salts aid in
separating the acetonitrile layer from the aqueous layer.

Centrifugation: Immediately shake the tube vigorously for 1 minute and then centrifuge at
>3000 x g for 5 minutes.

. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Supernatant Transfer: Carefully transfer 1 mL of the upper acetonitrile layer into a 2 mL d-
SPE microcentrifuge tube. The d-SPE tube should contain 150 mg of anhydrous MgSOa4 and
50 mg of Primary Secondary Amine (PSA) sorbent. PSA is effective in removing organic
acids, fatty acids, and sugars.

Cleanup: Vortex the d-SPE tube for 30 seconds to ensure the sorbent is well dispersed.

Centrifugation: Centrifuge the tube at high speed (e.g., = 5000 x g) for 2 minutes to pellet the
sorbent.

Final Extract: The resulting supernatant is the cleaned-up extract ready for GC analysis.
. Instrumental Analysis (GC-NPD/GC-MS/MS)

Gas Chromatography (GC) Conditions:

o Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.

o Inlet Temperature: 250 °C.
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o Injection Volume: 1 pL (splitless mode).
o Oven Temperature Program:
= |nitial temperature: 60 °C, hold for 1 minute.
= Ramp to 180 °C at 25 °C/min.
= Ramp to 280 °C at 5 °C/min, hold for 5 minutes.

o Carrier Gas: Helium at a constant flow of 1.2 mL/min.

» Nitrogen-Phosphorus Detector (NPD) Conditions:

o

Temperature: 300 °C.

[¢]

Hydrogen Flow: 3 mL/min.

[¢]

Air Flow: 60 mL/min.

[e]

Bead Voltage: Set according to manufacturer's instructions for optimal response to
organophosphorus compounds.

e Mass Spectrometry (MS/MS) Conditions (for confirmation):
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.

o Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product
ions for Thionazin should be determined by direct infusion of a standard solution. Based
on its structure, likely precursor ions would be around its molecular weight (248 g/mol ).

Quantitative Data Summary for Thionazin in Soil

The following table summarizes the typical performance characteristics of the QUEChERS-
GC/NPD method for the analysis of organophosphate pesticides in soil. These values are
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indicative and should be confirmed through in-house validation.

Parameter Typical Value Reference
Limit of Detection (LOD) 0.003 - 0.01 mg/kg [3]

Limit of Quantitation (LOQ) 0.01 - 0.05 mg/kg [31[4]
Recovery 70 - 120% [3B1141[5]
Precision (RSD) < 20% [3][5]

Workflow for Thionazin Analysis in Soll
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Detection in Soil and Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682318#analytical-methods-for-thionazin-residue-
detection-in-soil-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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